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Compound Focus: Chlorobutanol Hemihydrate

CAS No.: 6001-64-5

Cat. No.: S1492008

Primary Functions and Uses

The core applications of chlorobutanol hemihydrate are centered around its preservative and therapeutic

properties.

¢ Pharmaceutical Preservative: Its most widespread use is as a preservative in multi-ingredient
formulations, especially injectables and ophthalmic preparations, at a typical concentration of
0.5% [1] [2] [3]. It is particularly suitable for non-aqueous preparations and helps ensure product
stability and sterility over time [2].

e Therapeutic Agent: While not typically a standalone drug, it is used in combination products for its
sedative-hypnotic and weak local anesthetic effects [1]. It is also employed as an anesthetic in
veterinary medicine and for the euthanasia of invertebrates and fish [3].

Antimicrobial and Pharmacological Profile

The tables below summarize the quantitative data on its antimicrobial efficacy and pharmacological

properties.

Table 1: Antimicrobial Profile and Efficacy
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Aspect Details

Antimicrobial Active against Gram-positive and Gram-negative bacteria, and fungi (e.g.,
Spectrum Candida albicans, Pseudomonas aeruginosa) [4] [2].

Mode of Action Disrupts the lipid structure of the cell membrane, increasing permeability and

leading to cell lysis [1].

Effective Concentrations | - Preservative (standard): 0.5% (w/V) for long-term stability [1] [2].
g y

¢ Antimicrobial activity: 0.05% in water [3].
e Bacteriostatic, not bactericidal [2]. | | Activity pH Dependency | Activity decreases significantly at
pH greater than 5.5 [2]. |

Table 2: Pharmacological Properties and Toxicological Data

Parameter Details
Mechanism of Acts as a detergent preservative; also has sedative-hypnotic effects, possibly
Action related to agents like isoflurane [1] [3].

| Pharmacokinetics | - Half-life: ~10.3 days (terminal elimination) [1].

e Protein Binding: ~57% [1].
Volume of Distribution: ~233 L [1].
Clearance: ~11.6 mL/min [1]. | | Toxicity | - Oral LDgq (rat): 510 mg/kg (anhydrous) [1].

In vitro Toxicity: Can cause conjunctival and corneal cell toxicity at concentrations as low as 0.1%

[1].

In vivo Toxicity: Toxic to the liver; severe eye and skin irritant [3]. |

Chemical Synthesis and Identification

Chlorobutanol is synthesized through a base-catalyzed nucleophilic addition reaction between acetone and

chloroform [5] [3]. The process can be visualized as follows:
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Key identifiers for chlorobutanol hemihydrate include:

e CAS Registry Number: 6001-64-5 (hemihydrate); 57-15-8 (anhydrous) [6] [4] [7].

e Molecular Formula: C4sH7CIsO (anhydrous) [6] [1] [3].

¢ Appearance: White to almost white crystalline powder or chunks with a camphor-like odor [6] [2] [7].
¢ Melting Point: 75-79°C (hemihydrate) [4].

e Solubility: Soluble in ethanol, chloroform, ether, and glycerol; slightly soluble in water [4] [2].

Key Considerations for Use

When working with chlorobutanol hemihydrate, several factors require attention:

¢ Toxicity and Irritancy: It is toxic to the liver and a severe eye and skin irritant [3]. In vitro studies
show it can be toxic to conjunctival and corneal cells even at low concentrations (0.1%) [1].

e pH-Dependent Activity: Its antimicrobial efficacy decreases significantly in formulations with a pH
greater than 5.5 [2].

¢ Accumulation Risk: Due to its long terminal half-life (about 10 days), accumulation can occur with
repeated dosing, limiting its use as a sedative [1].

¢ Regulatory Status: It is used in pharmaceuticals and cosmetics, complying with standards in USP,
EP, BP, and JP [2]. It is not a US-approved therapeutic agent on its own but is present in other
approved combination products and is approved for veterinary use [1].

Conclusion
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Chlorobutanol hemihydrate remains a valuable preservative in pharmaceuticals and cosmetics due to its
broad-spectrum antimicrobial activity. For researchers and formulators, a thorough understanding of its
pharmacological profile, pH-dependent efficacy, and toxicological considerations is essential for its safe and

effective application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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